Cas no 1225794-77-3 (2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol)
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol
- 2-imidazol-1-yl-1-(4-propylphenyl)ethanol
- AZB79477
- Z854215314
-
- Inchi: 1S/C14H18N2O/c1-2-3-12-4-6-13(7-5-12)14(17)10-16-9-8-15-11-16/h4-9,11,14,17H,2-3,10H2,1H3
- InChI Key: SBMMRMXIJVRSQU-UHFFFAOYSA-N
- SMILES: OC(CN1C=NC=C1)C1C=CC(=CC=1)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 214
- XLogP3: 2.5
- Topological Polar Surface Area: 38
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416135-250mg |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95%+ | 250mg |
$932 | 2023-03-19 | |
| Chemenu | CM416135-500mg |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95%+ | 500mg |
$951 | 2023-03-19 | |
| Chemenu | CM416135-1g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95%+ | 1g |
$989 | 2023-03-19 | |
| Enamine | EN300-253259-0.05g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 0.05g |
$212.0 | 2024-06-19 | |
| Enamine | EN300-253259-0.1g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 0.1g |
$317.0 | 2024-06-19 | |
| Enamine | EN300-253259-0.25g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 0.25g |
$452.0 | 2024-06-19 | |
| Enamine | EN300-253259-0.5g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 0.5g |
$713.0 | 2024-06-19 | |
| Enamine | EN300-253259-1.0g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 1.0g |
$914.0 | 2024-06-19 | |
| Enamine | EN300-253259-2.5g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 2.5g |
$1791.0 | 2024-06-19 | |
| Enamine | EN300-253259-5.0g |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol |
1225794-77-3 | 95% | 5.0g |
$2650.0 | 2024-06-19 |
2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol
Comprehensive Analysis of 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol (CAS No. 1225794-77-3): Properties, Applications, and Industry Insights
The compound 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol (CAS No. 1225794-77-3) is a specialized organic molecule featuring a unique combination of an imidazole ring and a propanol-substituted phenyl group. This structural configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. Its imidazole moiety is particularly notable for its role in hydrogen bonding and coordination chemistry, while the propylphenyl segment contributes to lipophilicity, influencing solubility and membrane permeability.
In recent years, the demand for imidazole derivatives like 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol has surged due to their versatility in drug discovery. Researchers are exploring its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in personalized medicine and targeted therapies. The compound’s CAS No. 1225794-77-3 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.
From a synthetic perspective, 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol is typically prepared via N-alkylation of imidazole with a halogenated 4-propylphenylethanone intermediate, followed by reduction. Optimization of this route is a hot topic in green chemistry forums, where users discuss solvent selection (e.g., biodegradable solvents) and catalytic efficiency. The compound’s logP value and metabolic stability are also common search terms among medicinal chemists evaluating its drug-likeness.
Beyond pharmaceuticals, this compound’s aromatic-imidazole hybrid structure has applications in advanced materials, such as organic semiconductors or metal-organic frameworks (MOFs). Its ability to act as a ligand in coordination complexes is under investigation for catalysis and sensor development. Notably, patents referencing CAS 1225794-77-3 highlight its utility in photoactive coatings, correlating with the growing interest in energy-efficient materials.
Quality control of 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol involves rigorous HPLC purity analysis and spectroscopic characterization (NMR, IR, MS). Suppliers often emphasize batch-to-batch consistency, a key concern for industrial buyers. Discussions on stability under storage conditions (e.g., temperature-sensitive degradation) are prevalent in technical forums, alongside queries about scalable synthesis protocols.
In summary, 2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol (CAS No. 1225794-77-3) represents a multifaceted compound bridging medicinal chemistry and material innovation. Its evolving applications reflect broader industry shifts toward multifunctional molecules and sustainable synthesis, making it a compelling case study for researchers and manufacturers alike.
1225794-77-3 (2-(1H-imidazol-1-yl)-1-(4-propylphenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)